1-({1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methyl)cyclobutan-1-amine dihydrochloride

• CAS No.: 2758001-27-1
• Molecular Formula: C12H18Cl2N4
• Molecular Weight: 289.2

Description

1-({1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methyl)cyclobutan-1-amine dihydrochloride is a chemical compound belonging to the class of imidazo[4,5-c]pyridines. These compounds are known for their diverse biological activities and potential therapeutic applications. The compound features a fused imidazo[4,5-c]pyridine ring system, which is a heterocyclic aromatic structure containing nitrogen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-({1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methyl)cyclobutan-1-amine dihydrochloride typically involves multiple steps, starting with the formation of the imidazo[4,5-c]pyridine core. One common approach is the cyclization of 1-methyl-1H-imidazol-4-amine with appropriate reactants under specific conditions[_{{{CITATION{{{_1{Synthesis and reactions of novel imidazo 4,5- - Springer. The reaction conditions often require the use of strong bases or acids, and the process may involve heating to promote cyclization.

Industrial Production Methods: In an industrial setting, the synthesis of this compound would be scaled up to produce larger quantities. This involves optimizing reaction conditions to maximize yield and purity while minimizing by-products. Continuous flow chemistry and other advanced techniques may be employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions: 1-({1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methyl)cyclobutan-1-amine dihydrochloride can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with different functional groups.

• Reduction: Reduction reactions can be used to modify the compound's structure.

• Substitution: Substitution reactions can introduce new substituents at specific positions on the molecule.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed, depending on the desired substitution pattern.

Major Products Formed:

Scientific Research Applications

1-({1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methyl)cyclobutan-1-amine dihydrochloride has several scientific research applications:

• Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

• Biology: It serves as a tool in biological studies to understand cellular processes and interactions.

• Medicine: The compound has potential therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer properties.

• Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

1-({1-methyl-1H-imidazo[4,5-c]pyridin-2-yl}methyl)cyclobutan-1-amine dihydrochloride is unique due to its specific structural features and biological activities. Similar compounds include other imidazo[4,5-c]pyridines and related heterocyclic compounds. These compounds share common structural elements but may differ in their substituents and functional groups, leading to variations in their properties and applications.

Comparison with Similar Compounds

• Imidazo[4,5-c]pyridine derivatives

• Other substituted imidazoles

• Related heterocyclic compounds